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Compound of Interest

Compound Name: 1-(Bromomethyl)-4-propylbenzene
CAS No.: 91062-39-4
Cat. No.: B1290076
Get Quote
. J

CAS: 1448-03-9 | Synonyms: p-Propylbenzyl bromide; 4-Propylbenzyl bromide

Executive Safety Summary

WARNING: LACHRYMATOR & CORROSIVE 1-(Bromomethyl)-4-propylbenzene is a potent
alkylating agent and lachrymator. Improper handling releases vapors that cause immediate,
severe irritation to the eyes and respiratory tract (tear gas effect). It is corrosive to skin and
mucous membranes.[1]

Core Directive: This compound must never be disposed of down the drain. It hydrolyzes to
release Hydrogen Bromide (HBr) gas and creates toxic aquatic byproducts. Disposal requires
either chemical quenching (neutralization) or segregated halogenated waste management.

Physical & Chemical Hazard Profile
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Property Data Operational Implication
) o ) High mobility; requires
Physical State Liquid (usually clear/yellowish) )
secondary containment.[2]
Reacts with nucleophiles
Reactivity Electrophilic; Water-reactive (bases, amines). Hydrolyzes in
water to form HBr.[3]
] ) Combustible but not highly
Flash Point >110°C (approximate)
flammable.
Corrosive (Skin/Eye), Zero tolerance for open-bench
Hazard Class
Lachrymator work. Fume hood mandatory.

Disposal Decision Matrix

Use this logic flow to determine the correct disposal route for your specific situation.
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Waste Source Identification

Is this pure chemical, a reaction mixture,
or a spill?

Stock/Reaction

Residual Liquid / Stock

Spill / Contamination

Refer to Section 5: ]
P
Emergency Spill Protocol Quantity > 50 mL*

No (Residuals/Small Vol)

Route B: Chemical Quenching

ves (Large Vol) (In-Lab Neutralization)

Post-Quench
(pH Neutral)

Route A: Direct Waste Stream
(Segregated Halogenated)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate disposal pathway based on volume and

State.

Personal Protective Equipment (PPE)

Due to the lachrymatory nature of benzyl bromides, standard lab PPE is insufficient.

o Respiratory: Work exclusively in a certified chemical fume hood. If work outside a hood is
unavoidable (e.qg., spill cleanup), a full-face respirator with organic vapor/acid gas cartridges

(OVIAG) is required.
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o Eyes: Chemical splash goggles are mandatory. Face shields are recommended for pouring
volumes >100 mL.

» Skin: Double-gloving is recommended.
o Inner Glove: Nitrile (4 mil).

o Quter Glove: Nitrile (minimum 8 mil) or Laminate film (Silver Shield) for prolonged
handling.

o Rationale: Benzyl halides can permeate thin nitrile rapidly.

Operational Protocols
Protocol A: Chemical Quenching (Small
Volume/Residuals)

Objective: Chemically destroy the electrophilic carbon center via nucleophilic substitution (

) before disposal. This converts the toxic alkyl halide into a benign ether or alcohol and
inorganic bromide salt.

Mechanism:
Step-by-Step Procedure:

e Preparation: Prepare a "Quench Solution" of 10% Potassium Hydroxide (KOH) in Ethanol (or
Methanol). Alternatively, use dilute Ammonium Hydroxide.

e Setup: Place a round-bottom flask containing the quench solution in an ice bath inside the
fume hood. Stir magnetically.

» Addition: Slowly add the 1-(Bromomethyl)-4-propylbenzene residue dropwise to the stirring
guench solution.

o Note: The reaction is exothermic. Watch for fuming (HBr release if water is present).[3]

e Digestion: Allow the mixture to warm to room temperature and stir for 2 hours.
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o Validation: Check pH. It should remain basic (> pH 10). If acidic, add more base.

o Disposal: The resulting mixture now contains the propylbenzyl ether/alcohol and KBr. This
can now be bottled and labeled as "Basic Organic Waste (Halogen Free)" or "Flammable
Solvent Waste" depending on your facility's codes.

Protocol B: Direct Waste Stream (Large Volume)

Objective: Safe packaging for professional incineration.

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Do not
use metal cans (corrosion risk).

e Labeling:
o Primary Constituent: 1-(Bromomethyl)-4-propylbenzene.
o Hazard Checkboxes: Toxic, Corrosive.
o Add Note: "Lachrymator - Open Only in Hood."

o Segregation: Store in the "Halogenated Solvents" area. Keep physically separate from
"Oxidizers" (Nitric acid, Peroxides) and "Bases" to prevent uncontrolled reactions.

Emergency Spill Procedures

Critical Rule: Do NOT use paper towels to wipe up a spill. Paper increases the surface area for
evaporation, intensifying the tear-gas effect.

o Evacuate & Isolate: If the spill is outside a hood (>5 mL), evacuate the lab. Allow aerosols to
settle (15-30 mins).

e Absorb:
o Cover the liquid with a solid absorbent (Vermiculite, dry sand, or commercial spill pads).

o Pro-Tip: If available, cover the absorbent with a layer of sodium carbonate (soda ash) to
neutralize any generated acid.
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e Collect: Scoop the contaminated solid into a wide-mouth jar with a tight-sealing lid.
e Clean Surface: Wash the area with a mild ethanolic soap solution, then water.

e Disposal: Label the jar as "Solid Debris contaminated with Lachrymator/Corrosive" and
arrange for immediate EHS pickup.

Scientific Rationale & Validation

The protocols above rely on the specific reactivity of the benzylic carbon.

» Electrophilicity: The carbon attached to the bromine is highly electrophilic due to the electron-
withdrawing halogen and resonance stabilization of the transition state by the benzene ring.
This makes it susceptible to attack by biological nucleophiles (DNA/Proteins), causing
toxicity.

e Quenching Logic: By reacting it with a strong nucleophile (Hydroxide/Ethoxide) in a
controlled setting (Protocol A), we force the alkylation event to happen in the flask, not in the
environment or the waste technician's lungs.

 Validation: The disappearance of the lachrymatory effect and the maintenance of basic pH
are sensory and chemical indicators of successful neutralization.

1-(Bromomethyl)-
4-propylbenzene Propy_lbenzyl Ether
(Toxic/Lachrymator) (Benign Organic)

Transition State
(SN2 Mechanism)

Ethanolic KOH KBr + _H20
(Nucleophile) (Inorganic Salt)
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Figure 2: Reaction pathway for the chemical deactivation of the hazard.
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of Waste. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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